2-(4-nitrophenoxy)-N-3-pyridinylacetamide

• IUPAC Name: 2-(4-nitrophenoxy)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C13H11N3O4/c17-13(15-10-2-1-7-14-8-10)9-20-12-5-3-11(4-6-12)16(18)19/h1-8H,9H2,(H,15,17)
• InChI Key: ZTYZUHJJPSWCKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O4
• DSSTOX Substance ID: DTXSID50303770
• Molecular Weight: 273.24 g/mol
• CAS RN: 60521-02-0

Description

2-(4-nitrophenoxy)-N-3-pyridinylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as NPA, and it has been the subject of various scientific studies aimed at understanding its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of NPA is not fully understood, but studies have shown that it works by inhibiting the activity of certain enzymes and proteins in cells. This inhibition leads to the disruption of various cellular processes, which ultimately leads to the death of cancer cells.
Biochemical and Physiological Effects:
NPA has been shown to have various biochemical and physiological effects on cells. It has been shown to induce apoptosis, inhibit cell proliferation, and reduce the production of reactive oxygen species. These effects are critical in cancer therapy as they help to prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of NPA is its potential use in cancer therapy. It has been shown to have anti-cancer properties, and it could be used as a potential drug candidate for cancer treatment. However, one of the limitations of NPA is its complex synthesis method, which makes it difficult to produce in large quantities. Additionally, its mechanism of action is not fully understood, which makes it challenging to optimize its use in cancer therapy.

Future Directions

There are several future directions for the research on NPA. One of the significant areas of research is to understand its mechanism of action fully. This understanding would help to optimize its use in cancer therapy and other disease treatments. Additionally, there is a need to develop new synthesis methods that can produce NPA in large quantities. This would make it easier to test its efficacy in various disease models and accelerate its potential use in drug development.
Conclusion:
In conclusion, 2-(4-nitrophenoxy)-N-3-pyridinylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its anti-cancer properties and potential use in treating other diseases make it a promising drug candidate. However, its complex synthesis method and limited understanding of its mechanism of action present significant challenges that need to be addressed. Further research is needed to fully understand its potential applications and optimize its use in drug development.

Scientific Research Applications

NPA has been the subject of various scientific studies aimed at understanding its potential applications in different fields. One of the significant areas of research is in the field of cancer therapy. Studies have shown that NPA has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to be effective in treating other diseases such as Alzheimer's disease, Parkinson's disease, and inflammation.